Cas no 1017-24-9 (2-Phenyl-1-(pyridin-4-yl)ethan-1-one)

• Product Name: 2-Phenyl-1-(pyridin-4-yl)ethan-1-one
• CAS No: 1017-24-9
• MF: C₁₃H₁₁NO
• MW: 197.232543230057
• MDL: MFCD12153293
• CID: 1082590
• PubChem ID: 11041704
• Update Time: 2025-10-29

2-Phenyl-1-(pyridin-4-yl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 2-Phenyl-1-(pyridin-4-yl)ethanone
• 2-phenyl-1-pyridin-4-ylethanone
• 1-(4-pyridinyl)-2-phenylethanone
• 2-phenyl-1-(pyridine-4-yl)ethanone
• 2-phenyl-1-pyridin-4-yl-ethanone
• 4-phenylacetylpyridine
• AK-40995
• benzyl pyridin-4-yl ketone
• pyridin-4-yl benzyl ketone
• SureCN1515846
• 2-Phenyl-1-pyiridin-4-yl-ethanone
• 2-Phenyl-1-(4-pyridinyl)-ethanone
• Ethanone, 2-phenyl-1-(4-pyridinyl)-
• 2-PHENYL-1-(PYRIDIN-4-YL)ETHAN-1-ONE
• AKOS010014976
• CS-0217971
• BAA01724
• DTXSID70906505
• 4-(Phenylacetyl)pyridine
• MFCD12153293
• SB54237
• SZKXYKRLZRYFMJ-UHFFFAOYSA-N
• 2-Phenyl-1-(4-pyridinyl)ethanone
• benzyl 4-pyridyl ketone
• 1017-24-9
• SCHEMBL1515846
• N12958
• EN300-95613
• BENZYL-4-PYRIDYL KETONE
• DB-121025
• 2-Phenyl-1-(pyridin-4-yl)ethan-1-one

• MDL： MFCD12153293
• Inchi： 1S/C13H11NO/c15-13(12-6-8-14-9-7-12)10-11-4-2-1-3-5-11/h1-9H,10H2
• InChI Key： SZKXYKRLZRYFMJ-UHFFFAOYSA-N
• SMILES： O=C(C1C=CN=CC=1)CC1C=CC=CC=1

Computed Properties

• Exact Mass: 197.08413
• Monoisotopic Mass: 197.084063974g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 203
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 30Ų

Experimental Properties

• PSA: 29.96

Additional information on 2-Phenyl-1-(pyridin-4-yl)ethan-1-one

Comprehensive Overview of 2-Phenyl-1-(pyridin-4-yl)ethan-1-one (CAS No. 1017-24-9)

2-Phenyl-1-(pyridin-4-yl)ethan-1-one, with the CAS number 1017-24-9, is a versatile organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound, often referred to by its systematic name or CAS 1017-24-9, is a key intermediate in the synthesis of various bioactive molecules. Its unique structure, featuring a phenyl group and a pyridine ring, makes it a valuable building block in medicinal chemistry and material science.

The growing interest in 2-Phenyl-1-(pyridin-4-yl)ethan-1-one is driven by its potential applications in drug discovery and development. Researchers are particularly intrigued by its role as a precursor for heterocyclic compounds, which are prevalent in many FDA-approved drugs. Recent studies have explored its utility in designing kinase inhibitors and antimicrobial agents, aligning with the current focus on combating antibiotic resistance and developing targeted therapies.

In the realm of organic synthesis, CAS 1017-24-9 is celebrated for its reactivity and adaptability. Its ketone functional group allows for diverse chemical transformations, including reductions, oxidations, and condensations. This flexibility has made it a popular choice for constructing complex molecular architectures, particularly in the development of fluorescent probes and organic electronic materials. These applications resonate with the rising demand for sustainable and high-performance materials in industries ranging from electronics to healthcare.

From an analytical perspective, 2-Phenyl-1-(pyridin-4-yl)ethan-1-one exhibits distinct spectroscopic properties that facilitate its identification and characterization. Techniques such as NMR spectroscopy, mass spectrometry, and HPLC are commonly employed to assess its purity and stability. These methods are crucial for ensuring the compound's suitability in high-stakes applications, such as pharmaceutical manufacturing, where consistency and quality are paramount.

The safety profile of CAS 1017-24-9 has also been a topic of discussion among researchers and regulatory bodies. While it is not classified as a hazardous substance, proper handling and storage are recommended to maintain its integrity. This aligns with the broader industry trend toward green chemistry and responsible sourcing, which emphasize minimizing environmental impact and ensuring worker safety.

Looking ahead, the potential of 2-Phenyl-1-(pyridin-4-yl)ethan-1-one continues to expand as new research avenues emerge. Its compatibility with catalytic processes and bioconjugation techniques positions it as a promising candidate for innovative applications in biotechnology and nanotechnology. As the scientific community delves deeper into its properties, this compound is poised to play a pivotal role in advancing next-generation therapeutics and functional materials.

In summary, 2-Phenyl-1-(pyridin-4-yl)ethan-1-one (CAS 1017-24-9) stands out as a multifaceted compound with broad applicability. Its significance in drug development, material science, and analytical chemistry underscores its value to researchers and industries alike. As innovation progresses, this compound is likely to remain at the forefront of scientific exploration, addressing some of the most pressing challenges in modern chemistry and beyond.